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Compound of Interest

Compound Name: Croverin

Cat. No.: B14865579 Get Quote

Researchers and drug development professionals handling Croverin (commonly known as

Caroverine) must adhere to strict disposal protocols to ensure laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the proper

disposal of Caroverine, aligning with established safety standards.

Chemical and Hazard Identification
Caroverine is classified as harmful if swallowed. Below is a summary of its key chemical and

hazard information.

Identifier Caroverine Caroverine Hydrochloride

Molecular Formula C22H27N3O2 C22H28ClN3O2

Molecular Weight 365.5 g/mol [1] 401.9 g/mol [2]

CAS Number
Not explicitly found, but related

to Caroverine Hydrochloride
55750-05-5[2][3]

Hazard Class Acute Toxicity 4 (Oral)[1] Acute Toxicity 4 (Oral)

GHS Hazard and Precautionary Statements
The Globally Harmonized System (GHS) provides the following classifications and

precautionary statements for Caroverine.
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GHS Information Statement

Pictogram Warning

Hazard Statement H302: Harmful if swallowed

Precautionary Statements

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P301+P317: IF SWALLOWED: Get

medical help. P330: Rinse mouth. P501:

Dispose of contents/container to an appropriate

treatment and disposal facility in accordance

with applicable laws and regulations, and

product characteristics at time of disposal.

Step-by-Step Disposal Protocol
Adherence to a structured disposal workflow is critical. The following diagram illustrates the

decision-making process for the safe disposal of Caroverine.
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Start: Croverin Waste

Are drug take-back programs
 or mail-back envelopes available?

Utilize authorized drug
 take-back program.

Yes

Is the medicine on the
 FDA flush list?

No

End: Disposal Complete

Prepare for trash disposal.

No

Mix Caroverine with an
 undesirable substance

 (e.g., cat litter, coffee grounds).
 Do not crush tablets or capsules.

Place the mixture in a
 sealed plastic bag.

Dispose of the sealed bag
 in the household trash.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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